Cas no 2229513-98-6 (4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol
• CAS No: 2229513-98-6
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6471552
• PubChem ID: 165883799
• Update Time: 2025-05-27

4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol
• 4-(1-bromopropan-2-yl)-2-[(dimethylamino)methyl]phenol
• 2229513-98-6
• EN300-1935862

• Inchi： 1S/C12H18BrNO/c1-9(7-13)10-4-5-12(15)11(6-10)8-14(2)3/h4-6,9,15H,7-8H2,1-3H3
• InChI Key： AUVWWPIUKKSFFN-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol

Comprehensive Overview of 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol (CAS No. 2229513-98-6)

4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol (CAS No. 2229513-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 2229513-98-6, features a phenol core substituted with a dimethylamino group and a 1-bromopropan-2-yl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its bromine and amine functionalities enable diverse chemical modifications.

In recent years, the demand for high-purity intermediates like 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's CAS registry number 2229513-98-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its phenolic hydroxyl group and tertiary amine structure also make it a candidate for studying molecular interactions and bioavailability in drug design.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex intermediates like 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol. Scientists are investigating green chemistry approaches to reduce waste and improve yield, aligning with global efforts to minimize environmental impact. The compound's bromopropyl group, in particular, is a focal point for catalytic bromination studies, which aim to optimize reaction conditions for industrial-scale production.

From an SEO perspective, queries such as "CAS 2229513-98-6 supplier," "4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol synthesis," and "dimethylamino phenol derivatives applications" are increasingly common, highlighting the need for detailed technical information. This compound's multifunctional design also positions it as a subject of interest in computational chemistry, where molecular docking and QSAR modeling are used to predict its behavior in biological systems.

In conclusion, 4-(1-bromopropan-2-yl)-2-(dimethylamino)methylphenol (CAS No. 2229513-98-6) represents a critical building block in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and reactivity continue to inspire innovative research, making it a compound of enduring scientific and commercial value.